molecular formula C6H7NO3 B8541777 1-(3-(Hydroxymethyl)isoxazol-5-yl)ethanone

1-(3-(Hydroxymethyl)isoxazol-5-yl)ethanone

Cat. No.: B8541777
M. Wt: 141.12 g/mol
InChI Key: MDAOBLVFEBJTSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-(Hydroxymethyl)isoxazol-5-yl)ethanone is a useful research compound. Its molecular formula is C6H7NO3 and its molecular weight is 141.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H7NO3

Molecular Weight

141.12 g/mol

IUPAC Name

1-[3-(hydroxymethyl)-1,2-oxazol-5-yl]ethanone

InChI

InChI=1S/C6H7NO3/c1-4(9)6-2-5(3-8)7-10-6/h2,8H,3H2,1H3

InChI Key

MDAOBLVFEBJTSU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=NO1)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of the carbinol 319 (2.39 g, 12.9 mmol) in MeOH (30 mL) 10% HCl (30 mL) was added. The reaction mixture was stirred at 70° C. for 18 hours, cooled and neutralized to pH 6 using 1M NaOH solution. MeOH was evaporated and the resulting aqueous phase was extracted with EtOAc. The organic layer was washed with brine, dried under MgSO4 and concentrated under reduced pressure to produce the title compound as a beige solid (1.67 g, 92% yield), which was used for next step without further purification. 1H NMR (DMSO-d6) δ (ppm): 7.25 (s, 1H), 5.62 (t, J=6.1 Hz, 1H), 4.56 (d, J=5.9 Hz, 2H), 2.56 (s, 3H). MS (m/z): 141.12 (calc) 142.1 (MH+) (found)
Name
carbinol
Quantity
2.39 g
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reactant
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Quantity
30 mL
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solvent
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0 (± 1) mol
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Yield
92%

Synthesis routes and methods II

Procedure details

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CC1(c2cc(CO)no2)OCCO1
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reactant
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